Cas no 1346708-10-8 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine
• CAS No: 1346708-10-8
• MF: C₁₉H₂₁BF₃NO₃
• MW: 379.181155920029
• CID: 1034477
• PubChem ID: 71302162
• Update Time: 2025-07-02

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-[[3-(trifluoromethyl)phenyl]methoxy]pyridine
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{[3-(trifluoromethyl)phenyl]methoxy}pyridine
• 1346708-10-8
• ALAMAIVVAPVFNJ-UHFFFAOYSA-N
• DB-241392
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine
• DTXSID70744540

• Inchi： 1S/C19H21BF3NO3/c1-17(2)18(3,4)27-20(26-17)15-8-9-24-16(11-15)25-12-13-6-5-7-14(10-13)19(21,22)23/h5-11H,12H2,1-4H3
• InChI Key： ALAMAIVVAPVFNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1)(F)F

Computed Properties

• Exact Mass: 379.1566582g/mol
• Monoisotopic Mass: 379.1566582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine

Research Briefing on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine (CAS: 1346708-10-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine (CAS: 1346708-10-8), a boronic ester derivative with significant potential in medicinal chemistry and drug discovery. The compound's unique structural features, including the dioxaborolane ring and trifluoromethylbenzyloxy moiety, make it a promising candidate for various pharmaceutical applications, particularly in targeted therapies and enzyme inhibition.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of bioactive molecules, especially those targeting protein kinases and other enzymes involved in cancer and inflammatory diseases. Its boronic ester functionality is particularly noteworthy, as it enables efficient Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex pharmaceutical agents. The trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold in drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of novel kinase inhibitors. Researchers utilized 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine to synthesize a series of pyridine-based inhibitors with high selectivity for specific kinase targets. The study reported significant inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug development.

In addition to its applications in kinase inhibition, recent research has explored the compound's utility in PET (positron emission tomography) tracer development. The boronic ester moiety allows for efficient radiolabeling with fluorine-18, a critical feature for imaging agents. A 2024 study in ACS Chemical Biology detailed the synthesis and evaluation of a fluorine-18 labeled analog of this compound, which exhibited excellent in vivo stability and tumor-targeting capabilities in preclinical models.

Further investigations have focused on the compound's physicochemical properties, including its solubility, stability, and pharmacokinetic profile. Computational modeling studies have provided insights into its binding interactions with various biological targets, facilitating the rational design of derivatives with improved efficacy and reduced off-target effects. These advancements position 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine as a versatile tool in modern drug discovery.

In conclusion, the ongoing research on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((3-(trifluoromethyl)benzyl)oxy)pyridine (CAS: 1346708-10-8) highlights its multifaceted role in medicinal chemistry. From its use as a synthetic intermediate to its potential in targeted therapies and diagnostic imaging, this compound continues to inspire innovative approaches in the fight against complex diseases. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.